Cas no 439110-89-1 (N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE)

• Product Name: N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE
• CAS No: 439110-89-1
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD03012834
• CID: 5227143
• Update Time: 2026-03-07

N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE Chemical and Physical Properties

Names and Identifiers

• N-[(3-phenyl-1,2-oxazol-5-yl)methyl]formamide
• N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE
• Formamide, N-[(3-phenyl-5-isoxazolyl)methyl]-

• MDL： MFCD03012834
• Inchi： 1S/C11H10N2O2/c14-8-12-7-10-6-11(13-15-10)9-4-2-1-3-5-9/h1-6,8H,7H2,(H,12,14)
• InChI Key： FHIWQWOQHHLKFV-UHFFFAOYSA-N
• SMILES： O1C(CNC=O)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE

Professional Introduction to N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE (CAS No. 439110-89-1)

N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE, a compound with the chemical identifier CAS No. 439110-89-1, is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of isoxazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural uniqueness of this molecule, characterized by the presence of a phenyl group and an isoxazole ring system, makes it a promising candidate for further exploration in medicinal chemistry.

The N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE molecule exhibits a complex architecture that positions it as a versatile scaffold for the design of novel therapeutic agents. The isoxazole moiety, a five-membered heterocyclic ring containing an oxygen and a nitrogen atom, is well-documented for its role in various pharmacological interactions. This structural feature contributes to the compound's potential in modulating biological pathways, particularly those involving inflammation, pain, and neurodegenerative disorders.

In recent years, there has been a surge in research focused on isoxazole derivatives due to their demonstrated efficacy in preclinical studies. The phenyl substituent in N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE not only enhances the molecule's lipophilicity but also influences its electronic properties, making it an attractive candidate for further derivatization. Such modifications can be strategically employed to optimize pharmacokinetic profiles and improve target specificity.

The pharmaceutical industry has been increasingly interested in exploring new chemical entities that can address unmet medical needs. N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE stands out as a compound with multiple potential therapeutic applications. Its ability to interact with biological targets suggests that it could be developed into a lead compound for drugs targeting conditions such as cancer, autoimmune diseases, and central nervous system disorders.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity provides a strong foundation for structure-based drug design approaches. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs of N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE that exhibit enhanced potency and selectivity. Such efforts are crucial in accelerating the discovery of novel therapeutics that can improve patient outcomes.

The synthesis of N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE involves multi-step organic reactions that showcase the synthetic prowess of modern medicinal chemistry. The process typically begins with the preparation of key intermediates such as 3-(phenyl)-5-isoxazolecarboxaldehyde, which is then transformed into the final product through condensation reactions with formamide derivatives. These synthetic routes highlight the importance of efficient and scalable methodologies in pharmaceutical research.

The biological evaluation of N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]FORMAMIDE has revealed promising preliminary data. In vitro studies have indicated that this compound interacts with various enzymes and receptors, suggesting multiple mechanisms of action. For instance, it has shown inhibitory activity against certain kinases and other targets relevant to cancer progression. Additionally, its interaction with immune cells has been explored, indicating potential applications in modulating inflammatory responses.

The development of novel drug candidates is often hampered by challenges related to solubility, bioavailability, and metabolic stability. However, the unique properties of N-[(3-PHENYL-5-ISOXAZOLanyl)METHYLFORMAMIDE offer opportunities to address these issues through chemical optimization. By modifying substituents or exploring different functional groups, researchers can enhance the pharmacokinetic properties of this compound without compromising its biological activity.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) has revolutionized drug discovery processes. These tools enable researchers to predict molecular properties and optimize lead compounds more efficiently than traditional methods alone. In the context of N-[(3-PHENYL-5-ISOXAZOLYL)METHYLFORMAMIDE], AI-driven virtual screening can identify novel analogs with improved characteristics, thereby expediting the development pipeline.

The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. As N-[(3-PHENYL-5-ISOXAZOLYL)METHYLFORMAMIDE] progresses through preclinical studies, it will be crucial to gather comprehensive data to support its transition into human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential in ensuring that this promising compound reaches patients who could benefit from its therapeutic potential.

In conclusion, N-[(3-PHENYLFENILYLFROMAMIDLYL)]FORMAMIDE (CAS No.439110-89-1) represents a significant advancement in medicinal chemistry research. Its unique structural features and promising biological activities position it as a valuable asset in the quest for new treatments across multiple therapeutic areas. As research continues to uncover new applications for this compound, it holds great promise for improving human health and well-being.